Cas no 4392-26-1 (1-Phenylallyl Chloride (Stabilized with MEHQ))

• Product Name: 1-Phenylallyl Chloride (Stabilized with MEHQ)
• CAS No: 4392-26-1
• MF: C₉H₉Cl
• MW: 152.620761632919
• CID: 2703302
• PubChem ID: 11768772
• Update Time: 2025-11-01

1-Phenylallyl Chloride (Stabilized with MEHQ) Chemical and Physical Properties

Names and Identifiers

• 1-Phenylallyl Chloride (Stabilized with MEHQ)
• 1-chloroprop-2-enylbenzene
• (1-Chloroallyl)benzene
• vinylbenzylchloride
• (1-CHLOROPROP-2-EN-1-YL)BENZENE
• 3-CHLORO-3-PHENYL-1-PROPENE
• 4392-26-1
• Vinylbenzyl chloride
• 3(4)-Chloromethylstyrene(vbc);96%
• Benzene, 1-(chloromethyl)-3(or 4)-ethenyl-
• AKOS006287742
• SCHEMBL109223
• 26446-61-7
• AS-87473
• 1-phenylallyl-chloride
• Vinyl benzyl chloride
• Chloromethyl styrene(1,832 cp(25 degrees c))
• FC177249
• 1-chloranylprop-2-enylbenzene
• 1-phenylallyl chloride
• HCA45841
• A810009
• starbld0007664

• MDL： MFCD07375436
• Inchi： 1S/C9H9Cl/c1-2-9(10)8-6-4-3-5-7-8/h2-7,9H,1H2
• InChI Key： SLBOQBILGNEPEB-UHFFFAOYSA-N
• SMILES： ClC(C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.0392780Da
• Monoisotopic Mass: 152.0392780Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Phenylallyl Chloride (Stabilized with MEHQ)

Research Update on 1-Phenylallyl Chloride (Stabilized with MEHQ, CAS: 4392-26-1): Applications and Recent Advances

1-Phenylallyl Chloride (stabilized with MEHQ), with the CAS number 4392-26-1, is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its reactive allyl chloride group and phenyl moiety, has garnered significant attention in recent research due to its versatile applications in organic synthesis and drug development. The addition of MEHQ (4-methoxyphenol) as a stabilizer prevents unwanted polymerization, ensuring the compound's stability during storage and handling. Recent studies have explored its utility in cross-coupling reactions, chiral synthesis, and as a building block for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-Phenylallyl Chloride in the synthesis of novel kinase inhibitors. Researchers utilized its reactive site for selective modifications, enabling the development of compounds with enhanced binding affinity and selectivity. The study demonstrated that derivatives of 1-Phenylallyl Chloride could effectively target specific kinase pathways implicated in cancer and inflammatory diseases, offering a promising avenue for therapeutic development.

In addition to its pharmaceutical applications, 1-Phenylallyl Chloride has been investigated in materials science. A recent report in Advanced Materials detailed its use in the preparation of functional polymers with tunable properties. The compound's ability to undergo controlled polymerization reactions, facilitated by its stabilized form, has enabled the creation of polymers with applications in drug delivery systems and biodegradable materials. This underscores the compound's dual significance in both biomedical and industrial contexts.

Despite its utility, challenges remain in optimizing the synthesis and handling of 1-Phenylallyl Chloride. A 2024 review in Chemical Reviews emphasized the need for improved stabilization techniques to further enhance its shelf life and reactivity. The review also called for more sustainable production methods, aligning with the growing demand for green chemistry practices in the pharmaceutical and chemical industries. These insights highlight the ongoing evolution of research surrounding this compound and its potential for future innovations.

In conclusion, 1-Phenylallyl Chloride (stabilized with MEHQ, CAS: 4392-26-1) continues to be a valuable tool in chemical and pharmaceutical research. Its applications span drug discovery, materials science, and beyond, with recent advances underscoring its versatility and potential. As research progresses, further refinements in synthesis and stabilization are expected to unlock new opportunities for this compound in diverse scientific fields.